Cas no 37441-49-9 (2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione)

• Product Name: 2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione
• CAS No: 37441-49-9
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• MDL: MFCD09261780
• CID: 1483181
• PubChem ID: 16642506
• Update Time: 2025-09-24

2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(tetrahydro-1,1-dioxido-2H-1,2-thiazin-2-yl)-
• 4-(1,1-Dioxo-1lambda*6*-[1,2]thiazinan-2-yl)-phenylamine
• 4-(1,1-dioxothiazinan-2-yl)aniline
• 2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione
• AKOS000301920
• STK787832
• MFCD09261780
• 2-(4-Aminophenyl)-1,2-thiazinane 1,1-dioxide
• EN300-1710058
• VS-03538
• 4-(1,1-dioxido-1,2-thiazinan-2-yl)aniline
• DTXSID00586455
• 2-(4-AMINOPHENYL)-1??,2-THIAZINANE-1,1-DIONE
• 37441-49-9
• CS-0236462
• 2-(4-aminophenyl)-1
• 2-(4-Aminophenyl)-1lambda~6~,2-thiazinane-1,1-dione
• JQNMBOVVLNFRBE-UHFFFAOYSA-N
• BBL012825
• F83157
• Benzenamine, 4-(tetrahydro-2H-1,2-thiazin-2-yl)-, S,S-dioxide
• SCHEMBL1030597
• E?,2-thiazinane-1,1-dione

• MDL： MFCD09261780
• Inchi： 1S/C10H14N2O2S/c11-9-3-5-10(6-4-9)12-7-1-2-8-15(12,13)14/h3-6H,1-2,7-8,11H2
• InChI Key： JQNMBOVVLNFRBE-UHFFFAOYSA-N
• SMILES： S1(CCCCN1C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 226.07772
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 63.4

2-(4-aminophenyl)-1lambda6,2-thiazinane-1,1-dione Security Information

• HazardClass：IRRITANT